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Compound of Interest

Compound Name: CGS35066
Cat. No.: B15617009
Get Quote

Application Notes and Protocols for CGS35066

For Researchers, Scientists, and Drug Development Professionals

Introduction

CGS35066 is a potent and selective aminophosphonate inhibitor of Endothelin-Converting
Enzyme-1 (ECE-1).[1][2] ECE-1 is a key metalloprotease in the endothelin signaling pathway,
responsible for the conversion of inactive big endothelin-1 (big ET-1) to the potent
vasoconstrictor endothelin-1 (ET-1).[3][4] Due to its role in ET-1 production, ECE-1 is a
therapeutic target for various cardiovascular and inflammatory diseases. CGS35066 exhibits
high selectivity for ECE-1 over neutral endopeptidase 24.11 (NEP).[4][5][6][7] These application
notes provide detailed information on the solubility of CGS35066 and protocols for its
preparation in experimental settings.

Physicochemical Properties
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Property Value Reference
Molecular Weight 349.28 g/mol [7]

Formula C16H16NOsP [7]

CAS Number 261619-50-5 [7]

Purity >98% (HPLC) [31[7]
Storage Desiccate at room B

temperature.

In Vitro Activity

CGS35066 demonstrates potent inhibition of ECE-1 activity in vitro.

Target ICso0 Species Reference
Endothelin-Converting

2nM Human [51[6]
Enzyme-1 (ECE-1)
Neutral
Endopeptidase 24.11 2.3 uM Rat Kidney [51[6]
(NEP)

Solubility Data

The solubility of CGS35066 has been determined in a limited number of solvents. Further
testing in other common laboratory solvents may be required depending on the specific

experimental needs.

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

1 eq. NaOH 34.92 100 [7]
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Note: Information on the solubility of CGS35066 in other common solvents such as DMSO,
ethanol, or PBS is not readily available. Researchers should perform small-scale solubility tests
before preparing large quantities of stock solutions in alternative solvents.

Experimental Protocols
Preparation of Stock Solutions

The following protocol describes the preparation of a 100 mM stock solution of CGS35066 in 1
eq. NaOH.

Materials:

CGS35066 powder

1 N NaOH solution

Sterile, nuclease-free water

Sterile conical tubes or vials

Protocol:

Weigh the desired amount of CGS35066 powder.

e For every 34.92 mg of CGS35066, add 1 mL of 1 N NaOH to achieve a final concentration of
100 mM.

o Vortex briefly to dissolve the powder completely.

« If necessary, the stock solution can be aliquoted into smaller volumes to avoid repeated
freeze-thaw cycles.

o Store the stock solution at -20°C for long-term storage. One vendor suggests that in solution,
CGS35066 should be used within one month to prevent loss of potency.

Table for Preparing Various Concentrations of CGS35066 Stock Solution in 1 eq. NaOH:
(Based on a molecular weight of 349.28 g/mol )
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Desired
. Mass for 10 mL
Concentration Mass for 1 mL (mg) Mass for 5 mL (mg)
(mg)
(mM)
1 0.35 1.75 3.49
5 1.75 8.73 17.46
10 3.49 17.46 34.93
50 17.46 87.32 174.64

In Vitro Experiment Protocol (General Guidance)

For cell-based assays, it is crucial to minimize the final concentration of NaOH in the culture
medium to avoid pH shifts and cytotoxicity.

Protocol:

Thaw the 100 mM CGS35066 stock solution in 1 eq. NaOH.

» Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations.

e Crucial Step: It is highly recommended to perform a pilot experiment to determine the
maximum tolerable concentration of the NaOH vehicle in your specific cell line. This can be
done by preparing a vehicle control series (1 eq. NaOH diluted in culture medium to the
same extent as the CGS35066 dilutions) and assessing cell viability.

o Add the diluted CGS35066 or vehicle control to the cell cultures and incubate for the desired
period.

In Vivo Experiment Protocol (General Guidance for Rats)

CGS35066 has been shown to be effective in vivo in rats when administered intravenously.[5]
While the exact vehicle used in the published studies is not specified, a common approach for
in vivo formulation of compounds with limited aqueous solubility is to use a co-solvent system.

Recommended Doses in Rats (Intravenous):
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BENCHE

e 0.3, 1.0, 3.0, and 10.0 mg/kg.[5]
Protocol:

o Prepare the CGS35066 solution for injection. Given its solubility in NaOH, a possible
approach is to dissolve the compound in a minimal amount of 1 eq. NaOH and then dilute it
with a pharmaceutically acceptable vehicle such as saline or PBS, adjusting the pH to
physiological levels (pH 7.2-7.4) with HCI.

o Crucial Step: The final formulation should be sterile and clear of any precipitates. It is
essential to perform a small-scale formulation test to ensure the compound remains in
solution at the desired concentration and physiological pH.

o Administer the prepared solution to the animals via intravenous injection at the desired dose.

e Avehicle control group receiving the same formulation without CGS35066 should be

included in the experimental design.

Signaling Pathway

CGS35066 inhibits Endothelin-Converting Enzyme-1 (ECE-1), which plays a crucial role in the
endothelin signaling pathway.
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Caption: Endothelin-1 signaling pathway and the inhibitory action of CGS35066.
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Experimental Workflow

The following diagram illustrates the general workflow for preparing a CGS35066 stock
solution.
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Caption: Workflow for preparing a CGS35066 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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